Cas no 893981-31-2 (2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide)

• Product Name: 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide
• CAS No: 893981-31-2
• MF: C₁₉H₁₆N₄O₄S
• MW: 396.419742584229
• CID: 5815653
• PubChem ID: 7206082
• Update Time: 2025-10-30

2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-(2-methoxyphenyl)-3-pyridazinyl]thio]-N-(3-nitrophenyl)-
• 893981-31-2
• F1899-0921
• AKOS024618422
• 2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• SR-01000018993-1
• 2-{[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl}-N-(3-nitrophenyl)acetamide
• SR-01000018993
• 2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)-N-(3-nitrophenyl)acetamide
• 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide

• Inchi： 1S/C19H16N4O4S/c1-27-17-8-3-2-7-15(17)16-9-10-19(22-21-16)28-12-18(24)20-13-5-4-6-14(11-13)23(25)26/h2-11H,12H2,1H3,(H,20,24)
• InChI Key： UNWGTYVXLASCNG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1=NN=C(C2=CC=CC=C2OC)C=C1

Computed Properties

• Exact Mass: 396.08922618g/mol
• Monoisotopic Mass: 396.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 654.0±55.0 °C(Predicted)
• pka: 12.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide

Introduction to 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide (CAS No. 893981-31-2)

2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 893981-31-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this compound integrates several key pharmacophoric elements, including a pyridazine core, a sulfanyl group, and an acetamide moiety, which collectively contribute to its potential therapeutic applications.

The pyridazine core is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules. Pyridazines are known to exhibit a range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. In the context of 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide, the pyridazine ring is further functionalized with a sulfanyl group at the 3-position. This sulfanyl group not only enhances the solubility of the compound but also contributes to its interactions with biological targets.

The sulfanyl group in this compound is particularly noteworthy as it can serve as a hydrogen bond acceptor, which is crucial for binding to biological macromolecules such as proteins and enzymes. The presence of this group at the 3-position of the pyridazine ring suggests that the compound may interact with specific binding sites on target proteins, modulating their activity. This interaction can be further modulated by the acetamide moiety, which is located at the N-position of the compound. Acetamides are commonly found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability.

The nitrophenyl group at the N-position of the acetamide moiety adds another layer of complexity to the structure of 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide. Nitrophenyl groups are known to exhibit various biological activities, including antioxidant and anti-inflammatory effects. The nitro group can also participate in redox reactions, which may be relevant for certain therapeutic applications. The combination of these functional groups makes this compound a versatile scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies using these techniques have suggested that 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its structural features suggest that it may also interact with receptors involved in pain signaling, positioning it as a candidate for analgesic applications.

The synthesis of 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridazine core, followed by functionalization with the sulfanyl group and subsequent attachment to the nitrophenyl-acetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and selective transformations.

In terms of pharmacokinetic properties, 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide exhibits moderate solubility in both water and organic solvents, which is favorable for formulation into various dosage forms. Preliminary studies have also indicated that the compound has a reasonable metabolic stability, suggesting that it may have a prolonged half-life in vivo. However, further studies are needed to fully characterize its pharmacokinetic profile.

Efficacy studies have been conducted to evaluate the biological activity of 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide in various disease models. These studies have shown promising results in reducing inflammation and pain responses in animal models. The compound's ability to modulate key inflammatory pathways has been attributed to its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with pain-related receptors has been observed, suggesting potential analgesic effects.

The safety profile of 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide has also been evaluated through preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Common side effects observed include gastrointestinal disturbances and mild sedation. Further toxicological studies are ongoing to better understand the long-term safety implications of this compound.

Future directions in the research on 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide include optimizing its chemical structure for improved efficacy and reduced side effects. Additionally, exploring new synthetic routes that enhance yield and scalability will be crucial for industrial production. Computational modeling will continue to play a vital role in understanding its mechanism of action and predicting its interactions with biological targets.

The potential applications of this compound extend beyond inflammation and pain management. Its structural features suggest that it may also have utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The interaction between this compound and specific enzymes or receptors involved in these diseases is an area ripe for further investigation.

In conclusion, 2-{6-(2-methoxyphenyl)pyridazin-3-ylsulfanyl}-N-(3-nitrophenyl)acetamide (CAS No. 893981-31-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activity, making it a promising candidate for treating various diseases including inflammatory conditions and pain syndromes. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacokinetic properties, and explore new therapeutic applications.